Cas no 1185104-57-7 ((4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride)

• Product Name: (4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride
• CAS No: 1185104-57-7
• MF: C₁₄H₁₇Cl₂FN₂O
• MW: 319.201985120773
• MDL: MFCD06800743
• CID: 1068431
• PubChem ID: 45074987
• Update Time: 2025-08-03

(4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride
• AKOS015845244
• [(4-fluoro-3-methoxyphenyl)methyl](pyridin-3-ylmethyl)amine dihydrochloride
• 1185104-57-7
• 1-(4-fluoro-3-methoxyphenyl)-N-(pyridin-3-ylmethyl)methanamine;dihydrochloride

• MDL： MFCD06800743
• Inchi： 1S/C14H15FN2O.2ClH/c1-18-14-7-11(4-5-13(14)15)8-17-10-12-3-2-6-16-9-12;;/h2-7,9,17H,8,10H2,1H3;2*1H
• InChI Key： KANYDLVWERQTFR-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1OC)CNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 318.0701967g/mol
• Monoisotopic Mass: 318.0701967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride

Comprehensive Overview of (4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride (CAS No. 1185104-57-7)

(4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride is a chemically synthesized compound with significant potential in pharmaceutical and biochemical research. Its CAS number, 1185104-57-7, uniquely identifies it in global chemical databases. This compound features a 4-fluoro-3-methoxybenzyl group linked to a pyridin-3-ylmethyl amine, forming a dihydrochloride salt. Researchers are increasingly interested in its structural properties due to its potential applications in drug discovery and development.

The compound's molecular structure combines a fluorinated aromatic ring with a pyridine moiety, which is a common scaffold in medicinal chemistry. This combination enhances its bioavailability and binding affinity to biological targets. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development. GPCRs are implicated in numerous diseases, making this compound a valuable tool for high-throughput screening and lead optimization.

In the context of current trends, (4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride aligns with the growing demand for small-molecule modulators in precision medicine. Its fluorine substitution is particularly noteworthy, as fluorinated compounds are gaining attention for their metabolic stability and enhanced pharmacokinetic profiles. This makes the compound a candidate for exploring structure-activity relationships (SAR) in drug design.

From a synthetic chemistry perspective, the compound's dihydrochloride salt form improves its solubility and stability, which are critical for in vitro and in vivo studies. Researchers often search for amine derivatives like this one to develop novel enzyme inhibitors or receptor antagonists. Its compatibility with HPLC purification and mass spectrometry analysis further underscores its utility in modern laboratories.

The compound's potential extends to neuropharmacology, where pyridine-containing molecules are explored for their effects on neurotransmitter systems. With the rise of AI-driven drug discovery, datasets featuring compounds like CAS 1185104-57-7 are invaluable for training predictive models. This intersection of chemistry and artificial intelligence is a trending topic in scientific communities.

Quality control of (4-Fluoro-3-methoxybenzyl)-(pyridin-3-ylmethyl)amine dihydrochloride is ensured through advanced analytical techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography. These methods confirm its purity and structural integrity, addressing common queries about compound characterization. Suppliers often provide certificates of analysis (CoA) to meet regulatory standards, a key consideration for researchers.

In summary, CAS 1185104-57-7 represents a versatile building block in drug discovery, with applications spanning medicinal chemistry, biophysics, and computational biology. Its unique features cater to the evolving needs of the pharmaceutical industry, making it a subject of ongoing research and innovation.